1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane

• IUPAC Name: 1-cyclopropylsulfonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane
• InChI: InChI=1S/C15H21FN2O2S/c16-15-5-2-1-4-13(15)12-17-8-3-9-18(11-10-17)21(19,20)14-6-7-14/h1-2,4-5,14H,3,6-12H2
• InChI Key: JGZBVBREUBGVQP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)C2CC2)CC3=CC=CC=C3F
• Molecular Formula: C15H21FN2O2S
• Molecular Weight: 312.4 g/mol

Description

1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane, also known as 1-CPS-4-FPM-1,4-DZ, is a heterocyclic compound with a unique structure and properties. It is a fluorinated cyclic sulfone that has been studied for its potential applications in a variety of fields, including medicinal chemistry, materials science, and biochemistry. 1-CPS-4-FPM-1,4-DZ has been found to possess a variety of interesting chemical, physical, and biological properties, making it a promising compound for further exploration.

Scientific Research Applications

1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane1,4-DZ has been studied for its potential applications in a variety of fields, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, 1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane1,4-DZ has been found to possess antibacterial, antifungal, and antiviral activities. It has also been investigated for its potential as an anti-inflammatory, anticancer, and antidiabetic agent. In materials science, 1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane1,4-DZ has been studied for its potential use as a corrosion inhibitor, a lubricant, and a flame retardant. In biochemistry, 1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane1,4-DZ has been investigated for its potential use as a protein stabilizer and a protein-protein interaction inhibitor.

Mechanism of Action

The exact mechanism of action of 1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane1,4-DZ is not yet fully understood. However, it is believed that the compound binds to specific sites on proteins, which can lead to changes in the proteins’ structure and function. In addition, 1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane1,4-DZ may interact with other molecules, such as DNA, RNA, and lipids, resulting in changes in the molecules’ structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane1,4-DZ are not yet fully understood. However, the compound has been found to possess antibacterial, antifungal, and antiviral activities. It has also been found to possess anti-inflammatory, anticancer, and antidiabetic activities. In addition, 1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane1,4-DZ has been found to inhibit the growth of certain bacteria, fungi, and viruses.

Advantages and Limitations for Lab Experiments

The advantages of 1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane1,4-DZ for lab experiments include its low cost, its availability in a variety of forms, and its stability in a wide range of conditions. The disadvantages of 1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane1,4-DZ for lab experiments include its poor solubility in water and its potential to be toxic to certain organisms.

Future Directions

The potential future directions for the research and development of 1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane1,4-DZ include the investigation of its potential as a drug delivery system, its potential as a therapeutic agent, its potential as a pesticide, its potential as a disinfectant, its potential as an antioxidant, its potential as a food preservative, its potential as a biodegradable plastic, its potential as a catalyst, its potential as a fuel additive, its potential as a lubricant, and its potential as a flame retardant. In addition, further research into the structure-activity relationships of 1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane1,4-DZ may lead to the development of more effective and specific compounds with improved properties.

Synthesis Methods

1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane1,4-DZ can be synthesized through a variety of methods. The most common method for its synthesis is the reaction of 1-cyclopropanesulfonyl chloride with 2-fluorophenylmethanol in the presence of a base, such as potassium carbonate. This reaction yields the desired 1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane1,4-DZ as the major product, along with some other minor products. Other methods for the synthesis of 1-(cyclopropanesulfonyl)-4-[(2-fluorophenyl)methyl]-1,4-diazepane1,4-DZ include the reaction of 1-cyclopropanesulfonyl chloride with 2-fluorophenylmethanol in the presence of a Lewis acid, such as zinc chloride, and the reaction of 1-cyclopropanesulfonyl chloride with 2-fluorophenylmethanol in the presence of a strong base, such as potassium hydroxide.